Cas no 2171748-20-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-2-methylpropanoic acid
• CAS No: 2171748-20-0
• MF: C₂₆H₂₇N₃O₅
• MW: 461.50968670845
• CID: 6399249
• PubChem ID: 165814239
• Update Time: 2025-05-22

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-2-methylpropanoic acid
• EN300-1547165
• 2171748-20-0
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido]-2-methylpropanoic acid

• Inchi： 1S/C26H27N3O5/c1-26(2,24(31)32)29-23(30)22(14-16-8-7-13-27-16)28-25(33)34-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-13,21-22,27H,14-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： KILDWMCIUCBUHD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)(C)C)=O)CC1=CC=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.19507097g/mol
• Monoisotopic Mass: 461.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 121Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-2-methylpropanoic acid

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-2-methylpropanoic acid

The compound with CAS No. 2171748-20-0, named 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-2-methylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and biochemistry. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrole moiety, and a branched amino acid backbone. The combination of these functional groups makes it a versatile building block for peptide synthesis and drug discovery.

Recent studies have highlighted the importance of this compound in the development of targeted drug delivery systems. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of the amine functionality during synthesis. This allows for precise control over the formation of peptide bonds, making it an invaluable tool in the construction of complex polypeptides and proteins. Moreover, the presence of the pyrrole ring introduces unique electronic and steric properties, which can enhance the bioavailability and stability of the resulting compounds.

One of the most promising applications of this compound is in the field of biomedical imaging. Researchers have demonstrated that derivatives of this molecule can serve as effective contrast agents for magnetic resonance imaging (MRI). The ability to modify the structure further by introducing paramagnetic ions or fluorescent tags has opened new avenues for early diagnosis and treatment monitoring in various diseases, including cancer and neurodegenerative disorders.

In addition to its biomedical applications, this compound has also found utility in catalytic chemistry. The pyrrole moiety acts as a chiral directing group, enabling asymmetric catalysis in organic reactions. This has led to the development of novel enantioselective processes for synthesizing pharmaceutical intermediates and agrochemicals. Recent advancements in this area have been documented in high-profile journals such as *Nature Chemistry* and *Angewandte Chemie*, underscoring its significance in modern chemical research.

The synthesis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-2-methylpropanoic acid involves a multi-step process that requires meticulous control over reaction conditions to ensure high purity and yield. Key steps include the coupling of Fmoc reagents with amino acids, followed by selective protection/deprotection strategies to achieve the desired stereochemistry and functionality. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the structural integrity of the final product.

From an environmental perspective, this compound is classified as non-hazardous under standard conditions, making it suitable for use in both laboratory settings and industrial-scale production. Its stability under physiological conditions also makes it an attractive candidate for use in biocompatible materials and implantable devices.

In conclusion, CAS No. 2171748-20-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and functionalization techniques, position it as a key player in advancing modern science and technology.